Cas no 97168-13-3 (1,1,2-Trifluorobut-1-en-4-ol)
1,1,2-Trifluorobut-1-en-4-ol is a fluorinated unsaturated alcohol with the molecular formula C₄H₅F₃O. Its structure features a trifluoromethyl group and a hydroxyl group attached to a butene backbone, making it a versatile intermediate in organic synthesis. The presence of both fluorine and hydroxyl functionalities enhances its reactivity, particularly in nucleophilic and electrophilic transformations. This compound is valuable in pharmaceutical and agrochemical research due to its potential as a building block for fluorinated analogs. Its trifluoromethyl group contributes to increased lipophilicity and metabolic stability, while the hydroxyl group allows for further derivatization. The compound is typically handled under inert conditions due to its sensitivity to moisture and air.
1,1,2-Trifluorobut-1-en-4-ol structure
Product Name:1,1,2-Trifluorobut-1-en-4-ol
CAS No:97168-13-3
MF:C4H5F3O
MW:126.077111959457
MDL:MFCD07784254
CID:803142
PubChem ID:11768573
Update Time:2025-06-07
1,1,2-Trifluorobut-1-en-4-ol Chemical and Physical Properties
Names and Identifiers
-
- 3-Buten-1-ol,3,4,4-trifluoro-
- 1,1,2-TRIFLUOROBUT-1-EN-4-OL
- 3,4,4-trifluorobut-3-en-1-ol
- 3,4,4-trifluoro-3-buten-1-ol
- 3,4,4-trifluorobut-3-enol
- 4-hydroxy-1,1,2-trifluoro-1-butene
- PC0990
- 97168-13-3
- 3-Buten-1-ol, 3,4,4-trifluoro-
- SCHEMBL4696009
- MFCD07784254
- UHRWJNSLJFKLNW-UHFFFAOYSA-N
- AKOS006345729
- EN300-7587563
- DTXSID40472025
- F97815
- MS-20696
- A845691
- 1,1,2-Trifluorobut-1-en-4-ol
-
- MDL： MFCD07784254
- Inchi： 1S/C4H5F3O/c5-3(1-2-8)4(6)7/h8H,1-2H2
- InChI Key： PCYKQGRAPGQQCB-UHFFFAOYSA-N
- SMILES： F/C(=C(/F)\F)/CCO
Computed Properties
- Exact Mass: 126.02900
- Monoisotopic Mass: 126.02924926g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 95.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- Color/Form: NA
- Density: 1.24
- Boiling Point: 93
- Flash Point: 49.2°C
- Refractive Index: 1.359
- PSA: 20.23000
- LogP: 1.44640
1,1,2-Trifluorobut-1-en-4-ol Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
-
Hazardous Material Identification：
- Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
1,1,2-Trifluorobut-1-en-4-ol Customs Data
- HS CODE：2905590090
- Customs Data：
China Customs Code:
2905590090Overview:
2905590090 Halogenation of other acyclic alcohols\Sulfonated and other derivatives.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2905590090 other halogenated, sulphonated, nitrated or nitrosated derivatives of acyclic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
1,1,2-Trifluorobut-1-en-4-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 034732-5g |
1,1,2-Trifluorobut-1-en-4-ol |
97168-13-3 | 97% | 5g |
￡170.00 | 2022-02-28 | |
| Fluorochem | 034732-1g |
1,1,2-Trifluorobut-1-en-4-ol |
97168-13-3 | 97% | 1g |
￡70.00 | 2022-02-28 | |
| TRC | T898575-50mg |
1,1,2-Trifluorobut-1-en-4-ol |
97168-13-3 | 50mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T898575-100mg |
1,1,2-Trifluorobut-1-en-4-ol |
97168-13-3 | 100mg |
$ 65.00 | 2022-06-02 | ||
| TRC | T898575-500mg |
1,1,2-Trifluorobut-1-en-4-ol |
97168-13-3 | 500mg |
$ 160.00 | 2022-06-02 | ||
| abcr | AB228269-10 g |
1,1,2-Trifluorobut-1-en-4-ol, 97%; . |
97168-13-3 | 97% | 10g |
€569.20 | 2022-06-11 | |
| Apollo Scientific | PC0990-5g |
3,4,4-Trifluorobut-3-en-1-ol |
97168-13-3 | 97% | 5g |
￡325.00 | 2023-04-20 | |
| abcr | AB228269-5 g |
1,1,2-Trifluorobut-1-en-4-ol, 97%; . |
97168-13-3 | 97% | 5g |
€351.30 | 2022-06-11 | |
| Enamine | EN300-7587563-0.1g |
3,4,4-trifluorobut-3-en-1-ol |
97168-13-3 | 95.0% | 0.1g |
$37.0 | 2025-02-24 | |
| Enamine | EN300-7587563-0.25g |
3,4,4-trifluorobut-3-en-1-ol |
97168-13-3 | 95.0% | 0.25g |
$52.0 | 2025-02-24 |
1,1,2-Trifluorobut-1-en-4-ol Related Literature
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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